Cas no 2413876-95-4 (tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate)

• Product Name: tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate
• CAS No: 2413876-95-4
• MF: C₁₅H₂₂FNO₄
• MW: 299.337888240814
• CID: 5675006
• PubChem ID: 165770102
• Update Time: 2025-05-23

tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413876-95-4
• EN300-26665910
• tert-butyl N-({3-fluoro-4-[(2-hydroxyethoxy)methyl]phenyl}methyl)carbamate
• tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate

• Inchi： 1S/C15H22FNO4/c1-15(2,3)21-14(19)17-9-11-4-5-12(13(16)8-11)10-20-7-6-18/h4-5,8,18H,6-7,9-10H2,1-3H3,(H,17,19)
• InChI Key： WUZCQNHIANCYQY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1COCCO)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.15328635g/mol
• Monoisotopic Mass: 299.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate (CAS No. 2413876-95-4)

The compound tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate (CAS No. 2413876-95-4) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro-substituted phenyl ring and a hydroxyethoxy side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and precision agriculture solutions.

In recent years, the demand for fluorinated organic compounds like tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis methods. The compound’s carbamate moiety is particularly noteworthy, as it often imparts improved pharmacokinetic properties to drug candidates, a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, CAS No. 2413876-95-4 exemplifies the strategic use of protecting groups (e.g., tert-butyl) in multi-step organic reactions. This is highly relevant to researchers exploring peptide coupling or small-molecule drug design. The compound’s hydroxyethoxy functionality also opens doors for further derivatization, a key advantage in combinatorial chemistry and high-throughput screening applications.

The pharmaceutical industry’s shift toward personalized medicine has amplified interest in building blocks like tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate. Its structural features align with trends in kinase inhibitor development and ADC (antibody-drug conjugate) payloads. Meanwhile, in agrochemicals, such compounds are investigated for their potential in crop protection formulations, addressing global concerns about food security and resistance management.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by synthetic chemists. Its lipophilicity (influenced by the fluoro and hydroxyethoxy groups) is often modeled using computational chemistry tools, another area of high interest in academic and industrial labs. These aspects make CAS No. 2413876-95-4 a compelling case study for discussions on structure-activity relationships (SAR).

Regulatory and safety profiles of tert-butyl N-({3-fluoro-4-(2-hydroxyethoxy)methylphenyl}methyl)carbamate adhere to standard REACH and GMP guidelines, ensuring its suitability for research-scale applications. While not classified as hazardous, proper laboratory handling protocols are emphasized—a common query among new researchers. The compound’s stability under various pH conditions and storage temperatures is also a practical consideration for end-users.

Looking ahead, innovations in continuous flow chemistry and catalytic fluorination could further elevate the importance of this compound. Its versatility positions it at the intersection of drug discovery and material science, two fields generating substantial online engagement. As synthetic methodologies evolve, CAS No. 2413876-95-4 may emerge as a benchmark for optimizing heterocyclic and chiral synthesis routes.